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Compound of Interest

Compound Name:
2-((4-

Methoxyphenyl)ethynyl)aniline

CAS No.: 157869-15-3

Cat. No.: B3067797

Get Quote

Executive Summary
2-Alkynylanilines are critical intermediates in the synthesis of indoles, quinolines, and other

nitrogen-containing heterocycles (e.g., via Larock indole synthesis or Au-catalyzed cyclization).

Their physical state—specifically melting point (MP)—dictates handling protocols, purification

strategies, and storage conditions.

This guide provides a comparative analysis of the melting points of various 2-alkynylaniline

derivatives. By examining the structure-property relationships (SPR), we elucidate how specific

substituents on the alkyne terminus and the aniline ring influence the crystal lattice energy and,

consequently, the melting point.

Comparative Analysis: Melting Point Data
The following table summarizes the experimental melting point data for key 2-alkynylaniline

derivatives. The data highlights the transition from solid to liquid based on the nature of the

alkyne substituent.
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Compound
Name

Substituent
(R) on
Alkyne

Substituent
on Aniline
Ring

Physical
State (20°C)

Melting
Point (°C)

Key Driver

2-

(Phenylethyn

yl)aniline

Phenyl H Solid 87 – 91
-

Stacking

2-(p-

Tolylethynyl)a

niline

p-Tolyl H Solid 105 – 106
Symmetry/Pa

cking

2-

[(Trimethylsily

l)ethynyl]anili

ne

Trimethylsilyl

(TMS)
H Liquid < 20

Steric

Disruption

2-(1-

Hexynyl)anili

ne

n-Hexyl H Liquid / Oil < 20
Flexible

Chain

2-

(Cyclopropyle

thynyl)aniline

Cyclopropyl H Liquid / Oil < 20 Non-Aromatic

2.1 Structure-Property Relationship (SPR) Analysis
The melting point variations are governed by three primary intermolecular forces:

-

Stacking Interactions:

Phenyl & p-Tolyl Derivatives: The presence of an aromatic ring on the alkyne terminus

allows for strong intermolecular

-

stacking between the aniline ring and the alkyne-substituent ring. This rigid planar stacking
stabilizes the crystal lattice, resulting in high melting points (>85°C).
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Effect of Symmetry: The p-tolyl derivative (MP ~105°C) exhibits a higher melting point than

the parent phenyl derivative (MP ~90°C). The methyl group at the para position increases

the molecular symmetry, facilitating more efficient packing in the solid state.

Steric Disruption & Entropy:

TMS Derivative: The bulky, spherical trimethylsilyl group prevents efficient planar stacking

of the aniline rings. This steric bulk increases the intermolecular distance and disrupts the

lattice, rendering the compound a liquid at room temperature.

Chain Flexibility:

Alkyl Derivatives (n-Hexyl): Long aliphatic chains introduce significant conformational

flexibility (high entropy). These chains cannot pack as tightly as rigid aromatic rings,

leading to weak Van der Waals interactions and a liquid state at ambient conditions.

Visualization: Structure-Property Logic
The following diagram illustrates the logical flow of how structural modifications influence the

physical state of 2-alkynylanilines.
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Strong Pi-Pi Stacking
Rigid Planarity

Steric Hindrance
Disrupted Packing

High Conformational Entropy
Weak VdW Forces

SOLID
(High MP: >85°C)

LIQUID / OIL
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Caption: Logical flow demonstrating how substituent nature (aromatic vs. aliphatic/bulky)

dictates the physical state via intermolecular forces.

Experimental Methodology
To ensure reproducibility and accuracy in determining melting points, the following protocol is

recommended. This method minimizes errors caused by impurities or improper heating rates.

4.1 Synthesis Workflow (Sonogashira Coupling)
The 2-alkynylanilines are typically synthesized via Sonogashira coupling of 2-iodoaniline with

the corresponding terminal alkyne.
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Caption: Standard Sonogashira cross-coupling workflow for synthesizing 2-alkynylaniline

derivatives.

4.2 Melting Point Determination Protocol
Objective: Accurate determination of the melting range (Onset to Clear Point).

Equipment:

Calibrated Melting Point Apparatus (e.g., Mettler Toledo MP90 or Stuart SMP30).

Glass Capillary Tubes (One end sealed).

Step-by-Step Procedure:

Sample Preparation:

Ensure the sample is completely dry and free of solvent (solvent residues depress MP

significantly).

Grind a small amount of the solid sample into a fine powder using a mortar and pestle.

Fill the capillary tube to a height of 2–3 mm. Tap the tube gently on a hard surface to pack

the powder tightly.
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Initial Screening (Fast Ramp):

Insert the capillary into the apparatus.

Ramp temperature at 10°C/min to find the approximate melting point.

Accurate Determination (Slow Ramp):

Cool the apparatus to 10°C below the approximate MP.

Insert a fresh capillary sample.

Ramp temperature at 1.0°C/min.

Recording:

Record the Onset Temperature (first visible liquid droplet).

Record the Clear Point (complete liquefaction).

Acceptance Criteria: The range (Clear Point - Onset) should be ≤ 2.0°C for a pure

compound.

Conclusion
The melting point of 2-alkynylaniline derivatives is highly sensitive to the substituent on the

alkyne terminus. While aryl-substituted derivatives (Phenyl, p-Tolyl) are solids stabilized by

-

stacking and crystal packing, silyl and alkyl derivatives are typically liquids or oils due to steric
disruption and conformational flexibility. Researchers must account for these physical state
differences when designing purification (crystallization vs. distillation) and handling protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-[(Trimethylsilyl)ethynyl]aniline, 97% 5 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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